Cas no 886366-98-9 (4-[4-(trifluoromethyl)phenyl]-1,3-thiazole-2-carboxylic acid)

• Product Name: 4-[4-(trifluoromethyl)phenyl]-1,3-thiazole-2-carboxylic acid
• CAS No: 886366-98-9
• MF: C₁₁H₆F₃NO₂S
• MW: 273.231051921844
• MDL: MFCD07375213
• CID: 712698
• PubChem ID: 53404188
• Update Time: 2025-04-19

4-[4-(trifluoromethyl)phenyl]-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylicacid, 4-[4-(trifluoromethyl)phenyl]-
• 4-(4-TRIFLUOROMETHYL-PHENYL)-THIAZOLE-2-CARBOXYLIC ACID
• 4-[4-(Trifluoromethyl)phenyl]-1,3-thiazole-2-carboxylic acid
• 4-[4-(trifluoromethyl)phenyl]-2-Thiazolecarboxylic acid
• MFCD07375213
• A10725
• 2-Thiazolecarboxylic acid, 4-[4-(trifluoromethyl)phenyl]-
• 4-(4-(trifluoromethyl)phenyl)-2-thiazolecarboxylic acid
• 4-(4-(trifluoromethyl)phenyl)thiazole-2-carboxylicacid
• DTXSID00695339
• 4-(4-(trifluoromethyl)phenyl)thiazole-2-carboxylic acid
• AKOS015852905
• SCHEMBL4528732
• FT-0709205
• 886366-98-9
• AB41437
• 4-[4-(trifluoromethyl)phenyl]-1,3-thiazole-2-carboxylic acid

• MDL： MFCD07375213
• Inchi： 1S/C11H6F3NO2S/c12-11(13,14)7-3-1-6(2-4-7)8-5-18-9(15-8)10(16)17/h1-5H,(H,16,17)
• InChI Key： VPHQUMSAFIQECF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 273.007
• Monoisotopic Mass: 273.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4